5-(furan-2-yl)-N-[(1-methyl-1H-benzimidazol-2-yl)methyl]-1H-pyrazole-3-carboxamide

• Molecular Formula: C17H15N5O2
• Molecular Weight: 321.33 g/mol
• IUPAC Name: 5-(furan-2-yl)-N-[(1-methylbenzimidazol-2-yl)methyl]-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C17H15N5O2/c1-22-14-6-3-2-5-11(14)19-16(22)10-18-17(23)13-9-12(20-21-13)15-7-4-8-24-15/h2-9H,10H2,1H3,(H,18,23)(H,20,21)
• InChI Key: PMHLZDRMGCUTQN-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1CNC(=O)C3=NNC(=C3)C4=CC=CO4

Description

5-(furan-2-yl)-N-[(1-methyl-1H-benzimidazol-2-yl)methyl]-1H-pyrazole-3-carboxamide is a complex organic compound that features a unique combination of heterocyclic structures

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(furan-2-yl)-N-[(1-methyl-1H-benzimidazol-2-yl)methyl]-1H-pyrazole-3-carboxamide typically involves multi-step reactions. One common approach is the cyclization of α-furylnitrones in an alkaline medium, which results in the formation of the furan and pyrazole rings . The benzimidazole moiety can be introduced through a nickel-catalyzed cyclization of amido-nitriles .

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The furan ring can undergo oxidation to form furan-2,5-dione derivatives.

Reduction: The nitro group in the benzimidazole moiety can be reduced to an amine.

Substitution: The pyrazole ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Hydrogen gas with a palladium catalyst.

Substitution: Halogenating agents such as bromine or chlorine.

Major Products

Oxidation: Furan-2,5-dione derivatives.

Reduction: Amino-benzimidazole derivatives.

Substitution: Halogenated pyrazole derivatives.

Scientific Research Applications

Chemistry

In organic synthesis, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for various functionalizations, making it a versatile intermediate.

Biology

The compound has potential applications in the development of new pharmaceuticals. Its heterocyclic structure is similar to many bioactive molecules, making it a candidate for drug discovery and development.

Medicine

Due to its structural similarity to known therapeutic agents, this compound could be explored for its potential as an anti-inflammatory, antimicrobial, or anticancer agent.

Industry

In material science, the compound can be used in the development of new polymers and materials with unique properties. Its heterocyclic rings provide stability and functionality to the materials.

Mechanism of Action

The mechanism of action of 5-(furan-2-yl)-N-[(1-methyl-1H-benzimidazol-2-yl)methyl]-1H-pyrazole-3-carboxamide involves its interaction with specific molecular targets. The benzimidazole moiety can bind to DNA, inhibiting its replication and transcription. The pyrazole ring can interact with enzymes, inhibiting their activity and affecting various biochemical pathways.

Comparison with Similar Compounds

Similar Compounds

1H-Pyrazole, 5-(2-furanyl)-1-methyl-3-(trifluoromethyl): This compound has a similar pyrazole and furan structure but differs in the substituents on the pyrazole ring.

2-(1-Hydroxyethyl)benzimidazole: This compound shares the benzimidazole moiety but has different substituents.

5-Aryl(hetaryl)-2-(furan-2-yl)-1H-imidazol-1-oles: This compound has a similar furan and imidazole structure.

Uniqueness

The uniqueness of 5-(furan-2-yl)-N-[(1-methyl-1H-benzimidazol-2-yl)methyl]-1H-pyrazole-3-carboxamide lies in its combination of three different heterocyclic rings. This structure provides a unique set of chemical and biological properties that are not found in other similar compounds.